Nitroxazepine
Overview
Description
Nitroxazepine, also known by the brand name Sintamil, is a tricyclic antidepressant (TCA) that was introduced by Ciba-Geigy (now Novartis) for the treatment of depression . It is also used for the treatment of nocturnal enuresis (bedwetting) . Nitroxazepine has pronounced sedative properties .
Synthesis Analysis
The synthesis of Nitroxazepine and other benzodiazepines has been studied extensively. The synthesis often involves the use of aminobenzophenones . A study on 1,4-Benzodiazepines and New Derivatives provides a detailed description of the synthesis of benzodiazepines .
Molecular Structure Analysis
Nitroxazepine has a molecular formula of C18H19N3O4 . Its average mass is 341.361 Da and its monoisotopic mass is 341.137543 Da . An X-ray crystal structure analysis of Nitroxazepine revealed that it crystallizes in the orthorhombic space group .
Chemical Reactions Analysis
Nitroxazepine is a reactive drug that can act as an electron-donating species in its interaction with carbon nanotubes . It is also an electron acceptor, with serotonin and norepinephrine acting as electron donors .
Physical And Chemical Properties Analysis
Nitroxazepine has a molecular formula of C18H19N3O4 . Its average mass is 341.361 Da and its monoisotopic mass is 341.137543 Da .
Scientific Research Applications
Quantum Computations and Interaction Studies
Nitroxazepine has been explored for its interactions with carbon nanotubes, serotonin, and norepinephrine. A study by Shojaie (2020) used first principles calculations to analyze these interactions, revealing nitroxazepine's reactivity and its role as an electron donor or acceptor in various scenarios. The study highlighted the significance of hydrogen bonding between nitroxazepine and neurotransmitters, providing insights into its potential applications in materials science and neurochemistry (Shojaie, 2020).
Electrochemical Analysis in Biological Fluids
Jain, Rather, and Dwivedi (2011) focused on the electrochemical behavior of nitroxazepine in different solubilized systems and biological fluids. They developed an assay method for determining nitroxazepine in these environments, which has implications for its analysis in pharmaceutical and clinical settings (Jain, Rather, & Dwivedi, 2011).
Metabolism and Pharmacokinetics
The metabolism of nitroxazepine, particularly in relation to nitrobenzodiazepines, has been a subject of study. For instance, LinWu et al. (2009) examined the role of Escherichia coli nitroreductase in the metabolism of nitrobenzodiazepines, which can provide valuable information for understanding the metabolic pathways and potential therapeutic applications of nitroxazepine (LinWu et al., 2009).
Synthesis and Chemical Processes
Baumann et al. (2014) described chemical routes towards bioactive entities like benzodiazepines, employing modern flow hydrogenation protocols. This research is relevant for the synthesis of nitroxazepine and its derivatives, contributing to the development of efficient production methods (Baumann et al., 2014).
Effects on Neurology and Psychiatry
The role of nitroxazepine in neurological and psychiatric contexts has been explored in various studies. For example, Barker, Greenwood, Jackson, and Crowe (2004) investigated the cognitive effects of long-term benzodiazepine use, which could have implications for understanding the impact of nitroxazepine on cognitive functioning (Barker, Greenwood, Jackson, & Crowe, 2004).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-[3-(dimethylamino)propyl]-8-nitrobenzo[b][1,4]benzoxazepin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-19(2)10-5-11-20-15-6-3-4-7-17(15)25-16-9-8-13(21(23)24)12-14(16)18(20)22/h3-4,6-9,12H,5,10-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGYWLLGTCBIGSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501027193 |
Source
|
| Record name | Nitroxazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501027193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nitroxazepine | |
CAS RN |
47439-36-1 |
Source
|
| Record name | 10-[3-(Dimethylamino)propyl]-2-nitrodibenz[b,f][1,4]oxazepin-11(10H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=47439-36-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nitroxazepine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0047439361 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitroxazepine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501027193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | NITROXAZEPINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CNU9GY55SI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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